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Compound of Interest

Compound Name: Wogonin

Cat. No.: B1683318 Get Quote

For researchers, scientists, and drug development professionals, understanding the molecular

mechanisms of potential anticancer compounds is paramount. Wogonin, a flavonoid derived

from the medicinal herb Scutellaria baicalensis, has demonstrated significant antitumor activity

across various cancer types. This guide provides a comparative overview of the transcriptomic

changes induced by Wogonin in cancer cells, supported by experimental data and detailed

methodologies.

Quantitative Transcriptomic Data Summary
While comprehensive quantitative data from a single comparative transcriptomic study of

Wogonin across multiple cancer cell lines is not readily available in published literature, a

summary of key gene expression changes observed in various studies is presented below.

These tables are compiled from multiple sources and highlight Wogonin's impact on crucial

signaling pathways, apoptosis, and cell cycle regulation.

Table 1: Differentially Expressed Genes in Key Signaling Pathways Following Wogonin
Treatment
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Signaling
Pathway

Gene
Cancer Cell
Line(s)

Effect of
Wogonin

Reference(s)

PI3K/Akt Akt (p-Akt)

Pancreatic,

Gastric, Breast,

Lung

Downregulation [1][2]

Bcl-2 Pancreatic Downregulation [1]

BAD Pancreatic Upregulation [1]

c-Myc Lung Downregulation [2]

JAK/STAT STAT3 Gastric Downregulation

Wnt/β-catenin Cyclin D1 Breast Downregulation

CDK9 Mcl-1 Various Downregulation

Table 2: Wogonin's Effect on Apoptosis-Related Gene Expression

Gene Cancer Cell Line(s) Effect of Wogonin Reference(s)

Bax Breast Upregulation

PARP Breast
Upregulation of

cleavage

Caspase-3 Breast
Upregulation of

cleavage

c-FLIP Various Downregulation

TRAIL-R2 Various Upregulation

Table 3: Wogonin's Effect on Cell Cycle-Related Gene Expression
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Gene Cancer Cell Line(s) Effect of Wogonin Reference(s)

p21
Chronic Myeloid

Leukemia
Upregulation

Cyclin D1 Breast Downregulation

CDK1 Gastric Downregulation

Cyclin B1 Breast Downregulation

Key Signaling Pathways Modulated by Wogonin
Wogonin exerts its anticancer effects by modulating several critical signaling pathways. The

following diagrams illustrate the key interactions and the points of intervention by Wogonin.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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